Cas no 247244-66-2 (1,3-BIS(METHACRYLOXY)-2-TRIMETHYLSILOXYPROPANE)

• Product Name: 1,3-BIS(METHACRYLOXY)-2-TRIMETHYLSILOXYPROPANE
• CAS No: 247244-66-2
• MF: C₁₄H₂₄O₅Si
• MW: 300.422865867615
• CID: 890472
• PubChem ID: 22016242
• Update Time: 2025-06-09

1,3-BIS(METHACRYLOXY)-2-TRIMETHYLSILOXYPROPANE Chemical and Physical Properties

Names and Identifiers

• 1,3-BIS(METHACRYLOXY)-2-TRIMETHYLSILOXYPROPANE
• [3-(2-methylprop-2-enoyloxy)-2-trimethylsilyloxypropyl] 2-methylprop-2-enoate
• 1,3-BIS(METHACRYLOXY)-2-TRIMETHYLSILOXYPROPANEINHIBITED WITH MEHQ
• 2-((Trimethylsilyl)oxy)propane-1,3-diyl bis(2-methylacrylate)
• 2-(trimethylsilyloxy)propane-1,3-diyl bis(2-methylacrylate)
• 247244-66-2
• SCHEMBL1943351
• 2-Propenoic acid, 2-methyl-, 2-[(trimethylsilyl)oxy]-1,3-propanediyl ester (9CI)
• 2-[(Trimethylsilyl)oxy]propane-1,3-diyl bis(2-methylprop-2-enoate)
• DTXSID20621539
• 1,3-Bis(methacryloxy)-2-trimethyl-siloxypropane

• MDL： MFCD00156441
• Inchi： 1S/C14H24O5Si/c1-10(2)13(15)17-8-12(19-20(5,6)7)9-18-14(16)11(3)4/h12H,1,3,8-9H2,2,4-7H3
• InChI Key： OSCFXCTVDHAMJL-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)OC(COC(C(=C)C)=O)COC(C(=C)C)=O

Computed Properties

• Exact Mass: 300.13900
• Monoisotopic Mass: 300.13930040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Boiling Point: 125-130°C 1mm
• PSA: 61.83000
• LogP: 2.44510

1,3-BIS(METHACRYLOXY)-2-TRIMETHYLSILOXYPROPANE Security Information

• TSCA：No

Additional information on 1,3-BIS(METHACRYLOXY)-2-TRIMETHYLSILOXYPROPANE

Introduction to 1,3-BIS(METHACRYLOXY)-2-TRIMETHYLSILOXYPROPANE (CAS No: 247244-66-2)

1,3-BIS(METHACRYLOXY)-2-TRIMETHYLSILOXYPROPANE, identified by the Chemical Abstracts Service Number (CAS No) 247244-66-2, is a specialized organic compound that has garnered significant attention in the field of advanced material science and polymer chemistry. This bifunctional monomer, featuring methacrylate groups and a trimethylsiloxy terminal group, exhibits unique reactivity and structural properties that make it invaluable in the synthesis of novel polymers and hybrid materials. The compound's molecular architecture, characterized by its alternating siloxane and methacrylate functionalities, enables it to serve as a versatile building block for a wide range of applications, from coatings and adhesives to biomedical materials and smart polymers.

The primary significance of 1,3-BIS(METHACRYLOXY)-2-TRIMETHYLSILOXYPROPANE lies in its ability to form stable and durable networks through polymerization reactions. The methacrylate groups (–COOCH₃) are well-known for their ability to undergo radical polymerization, a process that is widely employed in industrial applications due to its efficiency and scalability. On the other hand, the trimethylsiloxy (–Si(OCH₃)₃) group provides hydrophobicity and thermal stability, making the resulting polymers resistant to environmental degradation. This combination of properties has positioned 1,3-BIS(METHACRYLOXY)-2-TRIMETHYLSILOXYPROPANE as a key component in the development of high-performance materials that can withstand harsh conditions.

Recent advancements in polymer chemistry have highlighted the potential of 1,3-BIS(METHACRYLOXY)-2-TRIMETHYLSILOXYPROPANE in creating functionalized polymers with tailored properties. For instance, researchers have demonstrated its utility in the synthesis of hybrid organic-inorganic polymers, where the siloxane backbone enhances mechanical strength and thermal resistance while the methacrylate groups allow for further functionalization via post-polymerization modifications. These hybrid materials are particularly promising for applications in microelectronics, where reliability and performance under extreme conditions are paramount.

In the biomedical field, 1,3-BIS(METHACRYLOXY)-2-TRIMETHYLSILOXYPROPANE has been explored for its potential in developing biocompatible scaffolds for tissue engineering. The ability to incorporate bioactive molecules into the polymer matrix while maintaining structural integrity makes it an attractive candidate for creating implants or drug delivery systems. Studies have shown that polymers derived from this monomer can exhibit controlled degradation rates, which is crucial for applications where temporary support is needed before natural tissue regeneration occurs.

The compound's reactivity also extends to photochemical processes. The methacrylate groups can be polymerized using ultraviolet (UV) light, a technique that enables rapid prototyping and on-demand fabrication of complex shapes. This property is particularly useful in additive manufacturing (3D printing), where 1,3-BIS(METHACRYLOXY)-2-TRIMETHYLSILOXYPROPANE can be used to create precision parts with high dimensional accuracy. Furthermore, the trimethylsiloxy group can be selectively removed through hydrolysis or other chemical processes, allowing for further functionalization of the polymer surface post-polymerization.

From an industrial perspective, 1,3-BIS(METHACRYLOXY)-2-TRIMETHYLSILOXYPROPANE offers advantages in terms of processing flexibility and material performance. Its compatibility with various polymerization techniques makes it suitable for large-scale production processes. Additionally, the resulting polymers exhibit excellent adhesion properties when applied as coatings or adhesives due to their ability to form strong molecular bonds with substrates. This has led to its adoption in automotive coatings, aerospace components, and protective layers for electronic devices.

The environmental impact of using 1,3-BIS(METHACRYLOXY)-2-TRIMETHYLSILOXYPROPANE has also been a focus of recent research. While traditional methacrylates can pose environmental challenges due to their volatile organic compound (VOC) emissions during curing processes, modifications such as incorporating silicon-based functionalities can mitigate these issues by reducing solvent usage and emissions. Studies have shown that polymers derived from this monomer exhibit lower environmental footprints while maintaining high performance standards.

Future research directions for 1,3-BIS(METHACRYLOXY)-2-TRIMETHYLSILOXYPROPANE include exploring its potential in sustainable chemistry and green manufacturing processes. The development of bio-based monomers or renewable feedstocks could further enhance the sustainability profile of materials derived from this compound. Additionally, advancements in controlled radical polymerization techniques may allow for even greater precision in designing polymers with specific mechanical and chemical properties.

In conclusion,1,3-BIS(METHACRYLOXY)-2-TRIMETHYLSILOXYPROPANE (CAS No: 247244-66-2) is a multifunctional monomer with broad applicability across multiple industries. Its unique combination of reactivity and stability makes it an indispensable tool for creating advanced materials that meet the demands of modern technology. As research continues to uncover new possibilities for this compound,1,3-BIS(METHACRYLOXY)-2-TRIMETHYLSILOXYPROPANE is poised to play an increasingly important role in shaping the future of material science.